N,N-dimethyl-4-[3-oxo-3-(4-phenyl-1-piperazinyl)propyl]benzenesulfonamide

• IUPAC Name: N,N-dimethyl-4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C21H27N3O3S/c1-22(2)28(26,27)20-11-8-18(9-12-20)10-13-21(25)24-16-14-23(15-17-24)19-6-4-3-5-7-19/h3-9,11-12H,10,13-17H2,1-2H3
• InChI Key: DZFVOLRYJJCCRP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

N,N-dimethyl-4-[3-oxo-3-(4-phenyl-1-piperazinyl)propyl]benzenesulfonamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DOPP and is synthesized through a specific chemical process. The purpose of

Mechanism of Action

The mechanism of action of DOPP is not fully understood, but it is believed to work through the inhibition of certain enzymes and receptors in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to inhibit the activity of certain receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of pain and memory.
Biochemical and Physiological Effects:
DOPP has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been shown to reduce fever and protect against neuronal damage in the brain. Additionally, DOPP has been found to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using DOPP in lab experiments is its potential therapeutic applications. It may be useful in the development of new drugs for the treatment of various diseases. However, one limitation of using DOPP in lab experiments is its toxicity. It has been found to be toxic at high doses, and care must be taken when handling and administering the compound.

Future Directions

For research on DOPP include the development of new drugs, investigation of its mechanism of action, determination of optimal dosage and administration, and investigation of its long-term effects and potential for toxicity.

Scientific Research Applications

DOPP has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, DOPP has been found to have anticancer properties and may be useful in the treatment of various types of cancer.